Cas no 130669-76-0 (1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)-)

130669-76-0 structure
Product name:1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)-
1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)-
- (3aS,4R,5R,7aR)-2,2-dimethyl-3a,4,5,7a-tetrahydro-1,3-benzodioxole-4,5-diol
- [3aS-(3aα,4α,5α,7aα)]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol
- (1R,2R,3S,4R)-1,2-dihydroxy-3,4-di-O-isopropylidenecyclohex-5-ene
- (3aS,4R,5R,7aR)-2,2-dimethyl-3a,4,5,7a-tetrahydrobenzo[d][1,3]dioxole-4,5-diol
- [3aS-(3aalpha,4alpha,5alpha,7aalpha)]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol
- A,4
- A,5
- A,7a
- (3AS)-3A 4 5 7A-TETRAHYDRO-2 2-DIMETHYL&
- (3as)-3A,4,5,7A-tetrahydro-2,2-dimethyl-1,3-benzo
- [3AS-(3AA,4A,5A,7AA)]-3A,4,5,7A-TETRAHYDRO-2,2-DIMETHYL-1,3-BENZODIOXOLE-4,5-DIOL
- 130669-76-0
- (3AS)-3A,4,5,7A-TETRAHYDRO-2,2-DIMETHYL-
- [3aS-(3aalpha,4alpha,5alpha,7aalpha)]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol, 98%
- AKOS015888861
- [3aS-(3a alpha ,4 alpha ,5 alpha ,7a alpha )]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol
- (3aS,4R,5R,7aR)-2,2-Dimethyl-3a,4,5,7a-tetrahydro-2H-1,3-benzodioxole-4,5-diol
- DTXSID80443370
- J-005848
-
- MDL: MFCD01863541
- Inchi: InChI=1S/C9H14O4/c1-9(2)12-6-4-3-5(10)7(11)8(6)13-9/h3-8,10-11H,1-2H3/t5-,6-,7-,8-/m1/s1
- InChI Key: VCIXQRISGLSULF-WCTZXXKLSA-N
- SMILES: O[C@@H]1C=C[C@H]2OC(O[C@H]2[C@@H]1O)(C)C
Computed Properties
- Exact Mass: 186.08900
- Monoisotopic Mass: 186.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Tautomer Count: nothing
- Topological Polar Surface Area: 58.9Ų
- Surface Charge: 0
Experimental Properties
- Density: 1.254
- Melting Point: 68-71 °C (lit.)
- Boiling Point: 313.5°Cat760mmHg
- Flash Point: 143.4°C
- Refractive Index: 1.527
- PSA: 58.92000
- LogP: -0.20190
- Optical Activity: [α]20/D −158°, c = 1 in chloroform
1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-226341-500mg |
[3aS-(3aα,4α,5α,7aα)]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol, |
130669-76-0 | 500mg |
¥2407.00 | 2023-09-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1942179-500mg |
(3As,4r,5r,7ar)-2,2-dimethyl-3a,4,5,7a-tetrahydrobenzo[d][1,3]dioxole-4,5-diol |
130669-76-0 | 97% | 500mg |
¥4188.00 | 2024-08-09 | |
SHENG KE LU SI SHENG WU JI SHU | sc-226341-500 mg |
[3aS-(3aα,4α,5α,7aα)]-3a,4,5,7a-Tetrahydro-2,2-dimethyl-1,3-benzodioxole-4,5-diol, |
130669-76-0 | 500MG |
¥2,407.00 | 2023-07-11 |
1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)- Related Literature
-
B. K. Breedlove,R. Kandel,H. Md. Ahsan Dalton Trans., 2014,43, 7683-7686
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
-
Jie Yang,Yuxiang Mo,K. C. Lau,Y. Song,X. M. Qian,C. Y. Ng Phys. Chem. Chem. Phys., 2005,7, 1518-1526
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Paula Toimil,Gerardo Prieto,José Miñones Jr,Félix Sarmiento Phys. Chem. Chem. Phys., 2010,12, 13323-13332
-
Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
130669-76-0 (1,3-Benzodioxole-4,5-diol,3a,4,5,7a-tetrahydro-2,2-dimethyl-, (3aS,4R,5R,7aR)-) Related Products
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